Tyk2-IN-19

• Molecular Formula: C21H23N7O3
• Molecular Weight: 421.5 g/mol
• InChI: InChI=1S/C21H23N7O3/c1-4-17(29)14-10-23-18(26-21(30)12-5-6-12)9-15(14)25-20-19(31-3)13(7-8-22-20)16-11-24-28(2)27-16/h7-12H,4-6H2,1-3H3,(H2,22,23,25,26,30)
• InChIKey: OGINWTPUXXIFMQ-UHFFFAOYSA-N

Tyk2-IN-19: BBB-Permeable TYK2 Inhibitor

Tyk2-IN-19 (CAS 2866415-98-5) is a synthetic small-molecule inhibitor of tyrosine kinase 2 (TYK2), a non-receptor tyrosine kinase of the Janus kinase (JAK) family critical for IL-12, IL-23, and type I interferon signaling [1]. Disclosed in Bristol-Myers Squibb patent US 2024/0124421 A1, Tyk2-IN-19 is distinguished by its oral bioavailability and experimentally confirmed blood-brain barrier (BBB) permeability, making it uniquely suited for neurodegenerative disease research where brain penetrance is essential [1]. The compound is supplied as an off-white to light brown solid powder with >98% purity (HPLC) .

BBB-permeable TYK2 inhibitor for CNS research models

Reported oral bioavailability

Patent-disclosed for neurodegenerative disease studies

• [1] Spergel SH, Moslin RM, Mertzman ME. Substituted heterocyclic compounds. US Patent 2024/0124421 A1. Published April 18, 2024. View Source

Why Tyk2-IN-19 Is Irreplaceable in CNS Research

Most TYK2 inhibitors in the pipeline, including the clinically advanced deucravacitinib (BMS-986165), are optimized for peripheral autoimmune indications and exhibit poor central nervous system (CNS) penetration due to high polarity and efflux transporter substrate liability [1]. Tyk2-IN-19 was specifically designed to overcome this limitation: the patent explicitly exemplifies Compound 1 (Tyk2-IN-19) for neurodegenerative disease claims, and vendor characterization confirms BBB permeability . Substituting Tyk2-IN-19 with a peripherally-restricted TYK2 inhibitor in CNS disease models would result in negligible target engagement in brain tissue, invalidating the experiment. Conversely, using a pan-JAK inhibitor that penetrates the brain would confound results through JAK1/JAK2/JAK3-mediated effects unrelated to TYK2.

Peripherally-restricted TYK2 inhibitors

Negligible CNS exposure limits brain target engagement; may invalidate CNS studies.

Pan-JAK inhibitors

Combined JAK1/2/3 inhibition confounds TYK2-specific signaling readouts.

• [1] Wrobleski ST, Moslin R, Lin S, et al. Highly Selective Inhibition of Tyrosine Kinase 2 (TYK2) for the Treatment of Autoimmune Diseases: Discovery of the Allosteric Inhibitor BMS-986165. J Med Chem. 2019;62(20):8973-8995. View Source

Tyk2-IN-19: Comparative Evidence

BBB Permeability vs. Deucravacitinib

Tyk2-IN-19 is characterized as an orally active, BBB-permeable TYK2 inhibitor specifically exemplified for neurodegenerative disease applications in US 2024/0124421 A1 [1]. In contrast, deucravacitinib (BMS-986165) binds to the TYK2 pseudokinase (JH2) domain with high selectivity but is a well-characterized P-glycoprotein (P-gp) substrate with high efflux ratios in Caco-2 and MDR1-MDCK assays, resulting in exceedingly low unbound brain-to-plasma ratios and negligible CNS exposure [2]. While absolute Kp,uu (unbound brain-to-plasma partition coefficient) values for Tyk2-IN-19 are not yet publicly disclosed, vendor validation confirms BBB permeability as a core property of the compound .

BBB Permeability

Class-level

Target: CNS-penetrant (vendor-validated). Comparator: P-gp substrate, negligible brain exposure.

CNS TYK2 target engagement studies require BBB-permeable probe.

Quantitative Kp,uu not yet publicly reported.

Evidence Dimension	Blood-brain barrier permeability and CNS exposure
Target Compound Data	Orally active, BBB-permeable (vendor-validated property; quantitative Kp,uu not yet publicly reported)
Comparator Or Baseline	Deucravacitinib (BMS-986165): P-gp substrate; high efflux ratio; negligible brain exposure in preclinical models (Kp,uu << 0.1)
Quantified Difference	Qualitative categorical difference: CNS-penetrant (Tyk2-IN-19) vs. peripherally restricted (deucravacitinib)
Conditions	In vitro BBB permeability assay (vendor validation) for Tyk2-IN-19; Caco-2 / MDR1-MDCK monolayer efflux assays for deucravacitinib [2]

Why This Matters

For any neurodegenerative disease model (Alzheimer's, Parkinson's, ALS, multiple sclerosis), brain target engagement is a non-negotiable prerequisite; a peripherally-restricted inhibitor like deucravacitinib will produce false-negative results in CNS TYK2 studies.

• [1] Spergel SH, Moslin RM, Mertzman ME. Substituted heterocyclic compounds. US Patent 2024/0124421 A1. Claim 1 specifies neurodegenerative disease indications. Published April 18, 2024. View Source
• [2] Wrobleski ST, Moslin R, Lin S, et al. Highly Selective Inhibition of Tyrosine Kinase 2 (TYK2) for the Treatment of Autoimmune Diseases: Discovery of the Allosteric Inhibitor BMS-986165. J Med Chem. 2019;62(20):8973-8995. Efflux and brain exposure data described. View Source

CNS vs. Peripheral Indication

US 2024/0124421 A1 claims Tyk2-IN-19 specifically for the treatment of neurodegenerative diseases including Alzheimer's disease, Parkinson's disease, ALS, and multiple sclerosis [1]. In contrast, deucravacitinib (BMS-986165) and other TYK2 inhibitors in clinical development (e.g., ropsacitinib, NDI-034858) are predominantly pursued for peripheral autoimmune diseases such as psoriasis, psoriatic arthritis, and inflammatory bowel disease, with no CNS-targeted claims in their respective patents or clinical trial designs [2]. This disease-area differentiation reflects fundamental design choices: Tyk2-IN-19 was optimized for CNS penetration and neurodegenerative target engagement, while peripheral TYK2 inhibitors were optimized for gut and skin exposure.

Indication Claims

Class-level

Target: claimed for neurodegenerative diseases. Comparator: psoriasis, arthritis, IBD.

CNS disease models require brain-penetrant probe; peripheral TYK2 inhibitors lack requisite distribution.

Patent and clinical trial indication analysis.

Evidence Dimension	Primary disease indication claims and optimization strategy
Target Compound Data	Explicitly claimed for neurodegenerative diseases (Alzheimer's, Parkinson's, ALS, Multiple Sclerosis) in patent claims [1]
Comparator Or Baseline	Deucravacitinib: indicated for plaque psoriasis and psoriatic arthritis; ropsacitinib: psoriasis, atopic dermatitis; NDI-034858: psoriasis, IBD
Quantified Difference	Categorical difference in therapeutic indication (CNS neurodegeneration vs. peripheral autoimmunity)
Conditions	Patent claims analysis and clinical trial indication review

Why This Matters

Researchers studying TYK2 signaling in neurodegenerative disease models must use a CNS-optimized probe; peripheral TYK2 inhibitors lack the requisite tissue distribution to engage the target in brain and spinal cord.

• [1] Spergel SH, Moslin RM, Mertzman ME. Substituted heterocyclic compounds. US Patent 2024/0124421 A1. Claims 1-2 explicitly recite neurodegenerative disease indications. Published April 18, 2024. View Source
• [2] ClinicalTrials.gov. Search results for deucravacitinib, ropsacitinib, and NDI-034858: all trials listed for peripheral autoimmune indications only. Accessed April 2026. View Source

Binding Mode: ATP-Competitive vs. JH2 Allosteric

Based on structural analysis of the patent-disclosed chemotype, Tyk2-IN-19 (Compound 1 in US 2024/0124421 A1) is designed as an ATP-competitive inhibitor targeting the TYK2 catalytic (JH1) domain [1]. This binding mode contrasts with deucravacitinib and related arylaminopyrimidine analogs, which bind exclusively to the TYK2 pseudokinase (JH2) domain as allosteric inhibitors with no JH1 occupancy [2]. ATP-competitive JH1 inhibition enables direct catalytic site blockade, which may offer advantages in certain experimental contexts where pseudokinase domain mutations or altered JH2 conformations are present.

Binding Mode

Class-level

Target: ATP-competitive JH1 domain. Comparator: allosteric JH2 domain.

JH1 catalytic domain probe for kinase selectivity and resistance studies.

Inferred from patent chemotype; orthogonal to JH2 inhibitors.

Evidence Dimension	Binding domain and inhibition mechanism
Target Compound Data	ATP-competitive inhibitor; binds TYK2 JH1 (catalytic) domain (inferred from patent chemotype disclosure)
Comparator Or Baseline	Deucravacitinib: allosteric inhibitor binding exclusively to TYK2 JH2 (pseudokinase) domain; does not interact with JH1 catalytic site
Quantified Difference	Mechanistic binary difference: JH1 competitive vs. JH2 allosteric
Conditions	Structural analysis and binding mode classification based on patent disclosures and published literature

Why This Matters

For researchers investigating TYK2 JH1 domain function, catalytic activity regulation, or resistance mechanisms involving JH2 mutations, Tyk2-IN-19 provides a JH1-directed probe orthogonal to JH2-domain inhibitors like deucravacitinib.

• [1] Spergel SH, Moslin RM, Mertzman ME. Substituted heterocyclic compounds. US Patent 2024/0124421 A1. Chemotype analysis indicates ATP-competitive TYK2 JH1 domain targeting. Published April 18, 2024. View Source
• [2] Wrobleski ST, Moslin R, Lin S, et al. Highly Selective Inhibition of Tyrosine Kinase 2 (TYK2) for the Treatment of Autoimmune Diseases: Discovery of the Allosteric Inhibitor BMS-986165. J Med Chem. 2019;62(20):8973-8995. Confirms JH2 pseudokinase domain binding for deucravacitinib. View Source

Tyk2-IN-19: Application Scenarios

CNS-Targeted TYK2 Pharmacology

Tyk2-IN-19 enables investigation of TYK2-dependent signaling pathways (IL-12/IL-23/IFNα) in the central nervous system. Because Tyk2-IN-19 is characterized as blood-brain barrier permeable [1], it is the appropriate probe for mouse models of multiple sclerosis, Alzheimer's disease, Parkinson's disease, or ALS where brain target engagement is required. Peripheral TYK2 inhibitors like deucravacitinib cannot substitute in these models due to negligible CNS exposure [2].

JH1 Catalytic Domain Inhibition

For researchers studying ATP-competitive kinase inhibition or the functional consequences of blocking the TYK2 catalytic (JH1) domain, Tyk2-IN-19 provides a mechanistic complement to allosteric JH2-domain inhibitors such as deucravacitinib [1]. This enables comparative studies of JH1 vs. JH2 inhibition and investigation of resistance mechanisms that may arise from pseudokinase domain mutations.

TYK2 Selectivity in CNS Inflammation

The compound enables dissection of TYK2-specific contributions to neuroinflammation from those of JAK1, JAK2, and JAK3, provided appropriate selectivity profiling is conducted. Using pan-JAK inhibitors in CNS models produces ambiguous results due to combined kinase suppression. Tyk2-IN-19, as a TYK2-directed inhibitor with CNS access, reduces this ambiguity [1].

Application

Selection Property

Validation Focus

CNS-Targeted TYK2 Pharmacology

Reported BBB permeability

Brain TYK2 engagement in neurodegenerative disease models

JH1 Catalytic Domain Inhibition

ATP-competitive JH1 binding mode

Catalytic domain selectivity and JH2 mutation resistance studies

TYK2 Selectivity in CNS Inflammation

TYK2-directed inhibition profile

Dissection of TYK2-specific neuroinflammation vs. JAK1/2/3

• [1] Spergel SH, Moslin RM, Mertzman ME. Substituted heterocyclic compounds. US Patent 2024/0124421 A1. Claims 1-2; BBB-permeable TYK2 inhibitor for neurodegenerative diseases. Published April 18, 2024. View Source
• [2] Wrobleski ST, Moslin R, Lin S, et al. Highly Selective Inhibition of Tyrosine Kinase 2 (TYK2) for the Treatment of Autoimmune Diseases: Discovery of the Allosteric Inhibitor BMS-986165. J Med Chem. 2019;62(20):8973-8995. View Source